5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95%

• IUPAC Name: 5-(2-chloro-5-methoxyphenyl)-2-oxo-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H10ClNO4/c1-19-8-2-3-11(14)9(5-8)7-4-10(13(17)18)12(16)15-6-7/h2-6H,1H3,(H,15,16)(H,17,18)
• InChI Key: ABYLPNAUVWEABD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Cl)C2=CNC(=O)C(=C2)C(=O)O
• Molecular Formula: C13H10ClNO4
• DSSTOX Substance ID: DTXSID10687922
• Molecular Weight: 279.67 g/mol
• CAS RN: 1261911-04-9

Description

5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid (5-CMHN) is a synthetic compound that has been studied for its potential medicinal properties. It has been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-tumor activities. 5-CMHN has also been studied for its potential therapeutic applications in various diseases, such as cancer, diabetes, and cardiovascular diseases.

Scientific Research Applications

5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% has been studied for its potential therapeutic applications in various diseases, such as cancer, diabetes, and cardiovascular diseases. It has been found to possess anti-inflammatory, antioxidant, and anti-tumor activities. In addition, 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% has been found to possess antiviral, antifungal, and anti-malarial properties. Furthermore, 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% has been studied for its potential use in drug delivery systems, as it can be used to increase the solubility and bioavailability of drugs.

Mechanism of Action

The exact mechanism of action of 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% is not yet fully understood. However, it is believed that 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% exerts its biological activities by modulating the activity of various enzymes and receptors. For example, 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. In addition, 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% has been found to modulate the activity of various receptors, such as the nuclear factor kappa-B (NF-κB) and the peroxisome proliferator-activated receptor gamma (PPARγ).
Biochemical and Physiological Effects
5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% has been found to possess a wide range of biochemical and physiological effects. It has been found to possess anti-inflammatory, antioxidant, and anti-tumor activities. In addition, 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% has been found to possess antiviral, antifungal, and anti-malarial properties. Furthermore, 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% has been found to possess neuroprotective, cardioprotective, and hepatoprotective effects.

Advantages and Limitations for Lab Experiments

The use of 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% in lab experiments has several advantages. It is a synthetic compound that can be easily synthesized in high yields. In addition, it is relatively inexpensive and readily available. Furthermore, 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% is stable and can be stored for long periods of time.
However, there are several limitations to the use of 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% in lab experiments. It is not approved for human use and has not been extensively studied in humans. In addition, its mechanism of action is not fully understood. Furthermore, its effects on humans are not yet known.

Future Directions

The future directions for research on 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% include further studies on its mechanism of action, its effects on humans, and its potential therapeutic applications. In addition, further studies should be conducted to determine the optimal dosage and duration of treatment with 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95%. Furthermore, further studies should be conducted to investigate the potential side effects of 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95%. Finally, further research should be conducted to investigate the potential synergistic effects of 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% with other drugs.

Synthesis Methods

5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% can be synthesized through a variety of methods. One of the most common methods is the reaction between 2-chloro-5-methoxyphenol and hydroxynicotinic acid (HNA) in the presence of sodium hydroxide. This reaction produces 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% in high yields (up to 95%). Another method involves the reaction between 2-chloro-5-methoxyphenol and HNA in the presence of piperidine. This method produces 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% in yields of up to 80%.